Cas no 19858-02-7 (1-phenylazepan-2-one)

• Product Name: 1-phenylazepan-2-one
• CAS No: 19858-02-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD02113005
• CID: 1390149
• PubChem ID: 2754066
• Update Time: 2025-04-20

1-phenylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-1-phenyl-
• 1-phenylazepan-2-one
• DTXSID40373008
• 19858-02-7
• PPBBOELSIAPOOU-UHFFFAOYSA-N
• 1-phenyl-2-azepanone
• EN300-25112801
• SCHEMBL329316
• N-phenylcaprolactam
• HS-4182
• 1-phenyl-azepan-2-one

• MDL： MFCD02113005
• Inchi： 1S/C12H15NO/c14-12-9-5-2-6-10-13(12)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key： PPBBOELSIAPOOU-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams